Cas no 17086-23-6 (Benzenepropanoic acid, a-ethyl-4-hydroxy-)

• Product Name: Benzenepropanoic acid, a-ethyl-4-hydroxy-
• CAS No: 17086-23-6
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 179789
• PubChem ID: 233270
• Update Time: 2025-04-19

Benzenepropanoic acid, a-ethyl-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-ethyl-4-hydroxy-
• 2-[(4-hydroxyphenyl)methyl]butanoic acid
• .alpha.-(4-Hydroxybenzyl)butyric acid
• 17086-23-6
• SCHEMBL6379983
• Benzenepropanoic acid, .alpha.-ethyl-4-hydroxy-
• Hydrocinnamic acid, alpha-ethyl-p-hydroxy-
• NSC 31643
• UNII-0L557IU5L4
• NSC31643
• Hydrocinnamic acid, .alpha.-ethyl-p-hydroxy-
• Benzenepropanoic acid, alpha-ethyl-4-hydroxy-
• NSC-31643
• AKOS017532455
• .ALPHA.-ETHYL-P-HYDROXYHYDROCINNAMIC ACID
• .ALPHA.-ETHYL-P-HYDROXY-HYDROCINNAMIC ACID
• 0L557IU5L4
• alpha-Ethyl-p-hydroxy-hydrocinnamic acid
• Q27236925
• alpha-(4-Hydroxybenzyl)butyric acid

• Inchi： 1S/C11H14O3/c1-2-9(11(13)14)7-8-3-5-10(12)6-4-8/h3-6,9,12H,2,7H2,1H3,(H,13,14)
• InChI Key： RYJMFAFDBQTELA-UHFFFAOYSA-N
• SMILES： OC(C(CC)CC1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.175
• Boiling Point: 362.5°Cat760mmHg
• Flash Point: 187.2°C
• Refractive Index: 1.556
• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids